Cas no 1421456-20-3 (N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide)

• Product Name: N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide
• CAS No: 1421456-20-3
• MF: C₁₃H₁₈N₄O₂S
• MW: 294.372621059418
• CID: 5364686
• Update Time: 2025-10-25

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-thiazolyl]ethyl]-2-methoxy-
• N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide

• Inchi： 1S/C13H18N4O2S/c1-9-6-10(2)17(16-9)13-15-11(8-20-13)4-5-14-12(18)7-19-3/h6,8H,4-5,7H2,1-3H3,(H,14,18)
• InChI Key： RFRGEOLAKRHYTG-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(N2C(C)=CC(C)=N2)=N1)(=O)COC

Additional information on N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide

Comprehensive Overview of N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide (CAS No. 1421456-20-3)

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide (CAS No. 1421456-20-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a pyrazole ring, a thiazole moiety, and a methoxyacetamide group, making it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the biological relevance of its structural components.

The compound's CAS No. 1421456-20-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide, highlights the intricate arrangement of its functional groups. The pyrazole-thiazole core is known for its role in modulating protein-protein interactions, a hot topic in drug design and targeted therapy. This aligns with current trends in personalized medicine, where researchers seek compounds with high specificity and minimal side effects.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in cancer research and autoimmune disease treatments. N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide fits into this narrative due to its potential to interact with key enzymatic pathways. For instance, the 3,5-dimethyl-1H-pyrazol-1-yl group is often associated with cyclooxygenase (COX) inhibition, a mechanism explored in pain management and anti-inflammatory drugs. This connection makes the compound a subject of interest for both academic and industrial researchers.

From a synthetic chemistry perspective, the compound's structure presents intriguing challenges and opportunities. The thiazole ring is a versatile scaffold in heterocyclic chemistry, frequently employed in the development of antimicrobial and antiviral agents. Coupled with the methoxyacetamide side chain, which enhances solubility and bioavailability, this compound exemplifies modern strategies in lead optimization. Such features are highly relevant to discussions on drug-likeness and ADMET properties, which dominate contemporary pharmaceutical discourse.

The rise of AI-driven drug discovery has further amplified interest in compounds like N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide. Computational tools can predict its binding affinities and optimize its structure for specific targets, reducing time and costs in preclinical development. This aligns with frequently searched queries such as "how AI is revolutionizing drug discovery" and "best small-molecule candidates for kinase inhibition." By addressing these topics, this overview bridges the gap between complex chemical data and real-world applications.

Another area of interest is the compound's potential role in neurodegenerative disease research. The pyrazole and thiazole motifs have been investigated for their neuroprotective effects, particularly in models of Alzheimer's and Parkinson's diseases. Given the growing global burden of these conditions, any compound with a plausible mechanism of action attracts significant scrutiny. This ties into popular searches like "new treatments for neurodegenerative disorders" and "promising neuroprotective compounds," enhancing the article's relevance to current scientific and public health conversations.

In summary, N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-2-methoxyacetamide (CAS No. 1421456-20-3) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the contexts of kinase inhibition, anti-inflammatory therapy, and neuroprotection. As the scientific community continues to explore its potential, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.